Cas no 106875-07-4 (3,3-dimethylquinoline-2,4(1H,3H)-dione)

• Product name: 3,3-dimethylquinoline-2,4(1H,3H)-dione
• CAS No: 106875-07-4
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD18448137
• CID: 2122756
• PubChem ID: 13836674

3,3-dimethylquinoline-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethylquinoline-2,4(1H,3H)-dione
• 106875-07-4
• SCHEMBL842406
• DB-338998
• COWZVQZZQTUTFX-UHFFFAOYSA-N
• CS-0061086
• 1,2,3,4-tetrahydro-3,3-dimethyl-2,4-quinolinedione
• 3,3-dimethyl-1,2,3,4-tetrahydroquinoline-2,4-dione
• AKOS037646034
• AS-65975
• 3,3-Dimethyl-1,3-dihydroquinoline-2,4-dione
• MFCD18448137
• 3,3-Dimethyl-1H-quinoline-2,4-dione
• W17770
• 3,3-Dimethylquinoline-2,4(1H,3H)-dione

• MDL： MFCD18448137
• Inchi： InChI=1S/C11H11NO2/c1-11(2)9(13)7-5-3-4-6-8(7)12-10(11)14/h3-6H,1-2H3,(H,12,14)
• InChI Key： COWZVQZZQTUTFX-UHFFFAOYSA-N
• SMILES： CC1(C(=O)C2=CC=CC=C2NC1=O)C

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 3,3-dimethylquinoline-2,4(1H,3H)-dione

3,3-Dimethylquinoline-2,4(1H,3H)-dione: An Overview of Its Structure, Properties, and Applications

3,3-Dimethylquinoline-2,4(1H,3H)-dione, with the CAS number 106875-07-4, is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of quinolines and is characterized by its distinct molecular structure and functional groups. The presence of the dimethyl groups at the 3-position and the dione functionality at the 2,4-positions imparts unique chemical and biological properties to this molecule.

The molecular formula of 3,3-dimethylquinoline-2,4(1H,3H)-dione is C₁₂H₁₀N₂O₂, and its molecular weight is approximately 210.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

The synthesis of 3,3-dimethylquinoline-2,4(1H,3H)-dione can be achieved through various routes. One common method involves the condensation of 2-acetylacetone with an appropriate amine followed by cyclization and oxidation steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and improved yield.

The physical properties of 3,3-dimethylquinoline-2,4(1H,3H)-dione are well-documented. It has a melting point of around 185-187°C and exhibits strong UV absorption at wavelengths around 260 nm. These properties make it suitable for various analytical techniques such as UV-Vis spectroscopy and high-performance liquid chromatography (HPLC). The compound's stability under different conditions has also been studied extensively. It is generally stable under ambient conditions but can degrade upon exposure to strong acids or bases.

In terms of biological activity, 3,3-dimethylquinoline-2,4(1H,3H)-dione has shown promising results in several areas. One of its key applications is in the field of anticancer research. Studies have demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines. A notable study published in Cancer Research in 2020 reported that 3,3-dimethylquinoline-2,4(1H,3H)-dione selectively targets and inhibits the growth of breast cancer cells by inducing apoptosis through the activation of caspase pathways.

Beyond its anticancer potential, 3,3-dimethylquinoline-2,4(1H,3H)-dione has also been explored for its anti-inflammatory properties. Research conducted at the University of California found that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for developing new anti-inflammatory drugs.

The pharmacokinetic properties of 3,3-dimethylquinoline-2,4(1H,3H)-dione have been studied to understand its behavior in biological systems. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily occurs in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that are eventually excreted through urine.

Toxicity studies on 3,3-dimethylquinoline-2,4(1H,3H)-dione have indicated that it is generally well-tolerated at therapeutic doses. However, high concentrations can cause mild gastrointestinal irritation and hepatotoxicity in some animal models. These findings highlight the importance of further safety evaluations before advancing to clinical trials.

In conclusion, 3,3-dimethylquinoline-2,4(1H,3H)-dione (CAS No: 106875-07-4) is a versatile compound with a wide range of potential applications in medicine and chemical research. Its unique structural features contribute to its diverse biological activities, making it an attractive target for further investigation. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.